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Compound of Interest

Compound Name: N-nitroso-nintedanib
Cat. No.: B16029192
Get Quote
\ J

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the best practices to prevent the cross-contamination of N-
nitroso-nintedanib, a potential nitrosamine impurity in the drug substance nintedanib.

Frequently Asked Questions (FAQs) and
Troubleshooting

Q1: What is N-nitroso-nintedanib and why is it a concern?

Al: N-nitroso-nintedanib is the N-nitrosated derivative of nintedanib, an active pharmaceutical
ingredient (API). Nintedanib contains a secondary amine moiety, which makes it susceptible to
nitrosation, a chemical reaction with nitrosating agents (such as nitrites) to form N-
nitrosamines.[1] N-nitrosamines are a class of compounds that are considered potent
mutagenic carcinogens, and their presence in pharmaceutical products is a significant safety
concern for regulatory agencies worldwide.[2][3]

Q2: What are the primary sources of nitrosating agents that can lead to the formation of N-
nitroso-nintedanib?
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A2: Nitrosating agents can be introduced at various stages of the manufacturing process and
storage. Key sources include:

» Raw Materials and Reagents: Nitrite impurities can be present in starting materials,
reagents, and solvents used in the synthesis of nintedanib.

o Excipients: Some common excipients used in drug formulations have been found to contain
trace levels of nitrites.

o Water: Nitrites can be present in the water used during the manufacturing process.

o Cross-Contamination: Shared equipment that was previously used in processes involving
nitrosating agents can be a source of contamination.

o Degradation: The degradation of certain materials, such as nitrocellulose-based packaging,
can release nitrogen oxides which can act as nitrosating agents.

Q3: We have detected N-nitroso-nintedanib in our nintedanib sample. What are the
immediate troubleshooting steps?

A3: If N-nitroso-nintedanib is detected, a systematic investigation is crucial. Here are the
initial steps:

e Confirm the Finding: Re-test the sample using a validated analytical method to rule out
analytical error. Ensure the analytical method is sufficiently sensitive and specific.

 Investigate the API Batch: Analyze the specific batch of nintedanib for the presence of the
impurity. Review the manufacturing process of that batch for any deviations.

o Trace Raw Materials: Scrutinize the quality of raw materials, including solvents and
excipients, used in the production of the affected batch. Test these materials for nitrite
content.

» Review the Manufacturing Process: Assess the manufacturing process for conditions that
might favor nitrosation, such as acidic pH and elevated temperatures.
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o Examine Packaging and Storage: Investigate the packaging materials and storage
conditions for potential sources of nitrosating agents or conditions that promote the formation
of N-nitroso-nintedanib.

Q4: How can we prevent the formation of N-nitroso-nintedanib during our experiments or

manufacturing process?

A4: A proactive approach based on a thorough risk assessment is the best prevention.[4] Key

mitigation strategies include:

o High-Quality Raw Materials: Source all materials from reputable suppliers with stringent
quality control for nitrite impurities.

e Process Optimization:

o pH Control: Maintain a neutral or basic pH where the nitrosation reaction is significantly

slower.[1]
o Temperature Control: Avoid high temperatures during manufacturing and storage.

» Use of Inhibitors: Incorporate antioxidants such as ascorbic acid (Vitamin C) or alpha-
tocopherol (Vitamin E) into the formulation, as they have been shown to inhibit nitrosamine
formation.[1][3]

e Avoid Cross-Contamination: Implement dedicated equipment and cleaning validation
protocols to prevent carryover of nitrosating agents.

o Appropriate Packaging: Use packaging materials that do not leach or produce nitrosating

agents.

Quantitative Data Summary

The following table summarizes representative limits of detection (LOD) and quantification
(LOQ) for nitrosamine impurities using LC-MS/MS, which is the recommended analytical
technique. These values are indicative and should be established for N-nitroso-nintedanib
through method validation.
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Nitrosamine Analytical Representative Representative
. . Reference

Impurity Technique LOD LOQ
N-
nitrosodimethyla LC-HRMS 0.10 ng/mL - [5]
mine (NDMA)
N-
nitrosodiethylami  LC-HRMS 0.10 ng/mL - [5]
ne (NDEA)
General

) ) LC-MS/MS 20 ng/g 50 ng/g [6]
Nitrosamines
N-Nitroso

e LC-MS/MS 0.7 ng/mL 1.0 ng/mL

Tofacitinib

Experimental Protocols

Protocol: Detection and Quantification of N-nitroso-nintedanib in Nintedanib Drug Substance

by LC-MS/MS

This protocol is a representative method and must be fully validated for its intended use.

1. Materials and Reagents:

¢ N-nitroso-nintedanib reference standard

e Nintedanib drug substance

o Methanol (LC-MS grade)

o Water (LC-MS grade)

e Formic acid (LC-MS grade)

o Ammonium formate (LC-MS grade)

2. Sample Preparation:
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Standard Stock Solution (100 pg/mL): Accurately weigh and dissolve 10 mg of N-nitroso-
nintedanib reference standard in 100 mL of methanol.

Working Standard Solutions: Prepare a series of dilutions from the stock solution in methanol
to create calibration standards ranging from 0.1 ng/mL to 100 ng/mL.

Sample Solution (1 mg/mL of Nintedanib): Accurately weigh 10 mg of the nintedanib drug
substance into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.
Sonicate for 5 minutes to ensure complete dissolution.

Filtration: Filter the sample solution through a 0.22 um PVDF syringe filter before injection.

. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatograph: UPLC or HPLC system

Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source

Column: A suitable C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um)

Mobile Phase A: 0.1% Formic acid in water with 10 mM ammonium formate

Mobile Phase B: 0.1% Formic acid in methanol

Gradient Elution:

Time (min) %B
0.0 5
1.0 5
8.0 95
10.0 95
10.1 5
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| 12.0| 5|
e Flow Rate: 0.4 mL/min
e Column Temperature: 40 °C
e Injection Volume: 5 uL
 lonization Mode: ESI Positive

e MRM Transitions: Specific mass transitions for N-nitroso-nintedanib must be determined by
infusing the reference standard. For N-nitroso-nintedanib (C31H32N605, MW ~568.6
g/mol ), the precursor ion would be [M+H]+ at m/z 569.2. Product ions would need to be
determined experimentally.

4. Data Analysis:

e Quantify N-nitroso-nintedanib in the sample by comparing its peak area to the calibration
curve generated from the working standard solutions.
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Caption: Formation pathway of N-nitroso-nintedanib from nintedanib and a nitrosating agent.
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Start: Nintedanib Project

Step 1: Risk Assessment
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Caption: Workflow for risk assessment and prevention of N-nitroso-nintedanib contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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